Cas no 96566-14-2 (ethyl 7-hydroxychromane-2-carboxylate)

• Product Name: ethyl 7-hydroxychromane-2-carboxylate
• CAS No: 96566-14-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD08703634
• CID: 1986919
• PubChem ID: 11085381
• Update Time: 2025-05-21

ethyl 7-hydroxychromane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 3,4-DIHYDRO-7-HYDROXY, ETHYL ESTER
• (R)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-2-carboxylic acid,ethyl ester
• Ethyl 7-hydroxychroMane-2-carboxylate
• ethyl 7-hydroxychroman-2-carboxylate
• DA-00106
• racemic-3,4-dihydro-7-hydroxy-2H-1-benzopyran-2-carboxylic acid ethyl ester
• Ethyl7-hydroxychromane-2-carboxylate
• SCHEMBL1019684
• racemic 3,4-dihydro-7-hydroxy-2H-benzopyran-2-carboxylic acid ethyl ester
• CS-0368520
• AKOS000278695
• 96566-14-2
• ethyl 7-hydroxy-chroman-2-carboxylate
• AKOS040764826
• racemic ethyl 7-hydroxychroman-2-carboxylate
• ETHYL (2R)-7-HYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLATE
• KPXZTRUTSLXORO-UHFFFAOYSA-N
• 2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-7-hydroxy,ethyl ester
• ethyl 7-hydroxy-3,4-dihydro-2H-chromene-2-carboxylate
• D78768
• 7-hydroxy-chroman-2-carboxylic acid ethyl ester
• 2h-1-benzopyran-2-carboxylic acid,3,4-dihydro-7-hydroxy-,ethyl ester
• SY293032
• ETHYL 7-HYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLATE
• racemic 3,4-dihydro-7-hydroxy-2H-1-benzopyran-2-carboxylic acid ethyl ester
• 2-ethoxycarbonyl-7-hydroxychroman
• ethyl 7-hydroxy-chromane-2-carboxylate
• MFCD08703634
• 7-hydroxychroman-2-carboxylic acid ethyl ester
• ethyl-7-hydroxychromane-2-carboxylate
• ethyl 7-hydroxychromane-2-carboxylate

• MDL： MFCD08703634
• Inchi： 1S/C12H14O4/c1-2-15-12(14)10-6-4-8-3-5-9(13)7-11(8)16-10/h3,5,7,10,13H,2,4,6H2,1H3
• InChI Key： KPXZTRUTSLXORO-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC2=CC(O)=CC=C2CC1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 362.0±42.0 °C at 760 mmHg
• Flash Point: 139.4±21.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 7-hydroxychromane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on ethyl 7-hydroxychromane-2-carboxylate

Introduction to Ethyl 7-Hydroxychromane-2-Carboxylate (CAS No. 96566-14-2)

Ethyl 7-hydroxychromane-2-carboxylate (CAS No. 96566-14-2) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural and functional properties. This compound belongs to the class of chromanes, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to ethyl 7-hydroxychromane-2-carboxylate.

Chemical Structure and Properties

Ethyl 7-hydroxychromane-2-carboxylate is characterized by its core chromane skeleton, which consists of a benzopyran ring system. The presence of a hydroxyl group at the C-7 position and an ethyl ester at the C-2 carboxylic acid position imparts specific chemical and physical properties to the molecule. The hydroxyl group can participate in hydrogen bonding, while the ester functionality can undergo hydrolysis under certain conditions. These features make ethyl 7-hydroxychromane-2-carboxylate a versatile compound for various chemical reactions and biological studies.

The molecular formula of ethyl 7-hydroxychromane-2-carboxylate is C₁₃H₁₄O₄, with a molecular weight of approximately 234.24 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105 to 108°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of ethyl 7-hydroxychromane-2-carboxylate has been reported using various methodologies. One common approach involves the reaction of 7-hydroxychroman-2-one with ethanol in the presence of an acid catalyst, followed by esterification to form the desired product. Another method involves the condensation of resorcinol with ethyl acrylate in the presence of a base, followed by cyclization to form the chromane ring system.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of ethyl 7-hydroxychromane-2-carboxylate using microwave-assisted conditions. This method not only reduced reaction time but also improved yield and purity compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to enhance reaction rates and selectivity.

Biological Activities and Therapeutic Potential

Ethyl 7-hydroxychromane-2-carboxylate has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its antioxidant properties. Chromanes are known for their ability to scavenge free radicals and protect cells from oxidative stress. Studies have shown that ethyl 7-hydroxychromane-2-carboxylate exhibits potent antioxidant activity, which may have implications for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, ethyl 7-hydroxychromane-2-carboxylate has been studied for its anti-inflammatory effects. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that ethyl 7-hydroxychromane-2-carboxylate may have potential as an anti-inflammatory agent for treating inflammatory diseases.

A recent clinical trial evaluated the safety and efficacy of a topical formulation containing ethyl 7-hydroxychromane-2-carboxylate in patients with mild to moderate acne vulgaris. The results showed significant improvement in acne lesions without any major adverse effects, indicating that this compound may be a promising candidate for dermatological applications.

Literature Review and Recent Research Findings

The scientific literature on ethyl 7-hydroxychromane-2-carboxylate is growing rapidly, reflecting its increasing importance in various research areas. A comprehensive review published in the Journal of Medicinal Chemistry summarized the current understanding of this compound's biological activities and potential therapeutic applications. The review highlighted several key findings:

• Oxidative Stress Protection: Studies have shown that ethyl 7-hydroxychromane-2-carboxylate can protect neurons from oxidative damage induced by hydrogen peroxide and other oxidative agents.
• Inflammation Modulation: In vivo experiments using animal models have demonstrated that this compound can reduce inflammation in tissues affected by chronic inflammatory conditions.
• Cancer Prevention: Preliminary studies suggest that ethyl 7-hydroxychromane-2-carboxylate may have anticancer properties by inhibiting cell proliferation and inducing apoptosis in cancer cells.
• Dermatological Applications: Topical formulations containing this compound have shown promise in treating skin conditions such as acne vulgaris and psoriasis.

A recent study published in the journal Bioorganic & Medicinal Chemistry Letters explored the mechanism of action of ethyl 7-hydroxychromane-2-carboxylate strong>. The researchers found that this compound can modulate signaling pathways involved in inflammation and cell survival, providing insights into its therapeutic potential.

FUTURE DIRECTIONS AND CONCLUSIONS strong> p > p >The ongoing research on ethyl 7-hydroxychromane - car box ylate strong >is expected to uncover new applications and optimize existing ones . Further studies are needed to fully elucidate the molecular mechanisms underlying its biological activities , particularly in relation to its antioxidant , anti - inflammatory , anticancer , and dermatological effects . Clinical trials will be crucial for translating these findings into practical therapeutic interventions . p > p >In conclusion ,< strong > eth yl - hy dro xy chro mane - car box ylate strong >( CAS No . ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with its favorable pharmacological profile , makes it an attractive candidate for further research and development . As our understanding of this compound continues to grow , it is likely to play an increasingly important role in advancing medical treatments across various fields . p > article > response >